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Compound of Interest

Compound Name: 3-Cyclohexyl-2-butenoic acid

Cat. No.: B1668987 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the known physical properties of 3-Cyclohexyl-2-
butenoic acid. Due to the limited availability of experimental data for this specific compound,

this document presents predicted values from computational models and outlines general

experimental protocols for the determination of key physical characteristics of carboxylic acids.

Core Physical Properties
Quantitative data for 3-Cyclohexyl-2-butenoic acid is sparse in publicly available literature.

The following table summarizes the predicted physical properties. For comparative context, the

experimental melting point of a structurally similar compound, (2E)-3-Cyclohexylprop-2-enoic

acid, is included.
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Property Value Data Type Source

Molecular Formula C₁₀H₁₆O₂ - [1]

Molecular Weight 168.23 g/mol - [1]

Boiling Point 297.0 ± 9.0 °C Predicted [1]

Density 1.040 ± 0.06 g/cm³ Predicted [1]

Melting Point No Data Available -

Melting Point of

(2E)-3-

Cyclohexylprop-2-

enoic acid

46-47 °C Experimental [2][3]

Solubility No Data Available -

Experimental Protocols
Detailed experimental procedures for determining the physical properties of 3-Cyclohexyl-2-
butenoic acid have not been specifically reported. However, standard methodologies for

characterizing carboxylic acids are well-established. The following are generalized protocols

that can be adapted for this purpose.

Determination of Melting Point (for solid carboxylic
acids)
The melting point of a solid carboxylic acid can be determined using a capillary melting point

apparatus.

Sample Preparation: A small, dry sample of the crystalline compound is finely powdered and

packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.
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Observation: The temperature at which the substance first begins to melt (the first

appearance of liquid) and the temperature at which the entire sample becomes liquid are

recorded. This range represents the melting point of the sample.

Determination of Boiling Point (for liquid carboxylic
acids)
The boiling point can be determined using a distillation apparatus or a micro-boiling point

method.

Apparatus Setup: For distillation, the liquid is placed in a round-bottom flask with a few

boiling chips. A condenser and a thermometer are attached. The thermometer bulb should be

positioned just below the side arm of the distillation head.

Heating: The liquid is heated gently.

Observation: The temperature is recorded when the liquid is boiling, and a steady stream of

distillate is collected. The constant temperature observed during this period is the boiling

point.

Determination of Density (for liquid carboxylic acids)
The density of a liquid carboxylic acid can be determined using a pycnometer or a digital

density meter.

Measurement with Pycnometer:

The mass of a clean, dry pycnometer is accurately measured.

The pycnometer is filled with the liquid sample, ensuring no air bubbles are present, and

its mass is measured again.

The volume of the pycnometer is determined by filling it with a liquid of known density

(e.g., deionized water) and measuring the mass.

The density of the sample is calculated by dividing the mass of the sample by the volume

of the pycnometer.
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Measurement with Digital Density Meter: The instrument is calibrated, and the sample is

injected into the measurement cell. The density is then directly provided by the instrument.

Determination of Solubility
The solubility of 3-Cyclohexyl-2-butenoic acid can be assessed in various solvents.

Qualitative Assessment: A small amount of the compound is added to a test tube containing

the solvent of interest (e.g., water, ethanol, acetone, hexane). The mixture is agitated, and

the dissolution is observed.

Quantitative Assessment (e.g., Gravimetric Method):

A saturated solution is prepared by adding an excess of the compound to a known volume

of the solvent at a specific temperature.

The solution is stirred for an extended period to ensure equilibrium is reached.

A known volume of the saturated solution is carefully filtered to remove any undissolved

solid.

The solvent is evaporated from the filtered solution, and the mass of the remaining solute

is measured.

The solubility is then expressed as mass of solute per volume or mass of solvent.

Biological Activity and Signaling Pathways
A comprehensive search of scientific literature did not yield any specific information regarding

the biological activity or associated signaling pathways of 3-Cyclohexyl-2-butenoic acid. This

compound is noted as being useful in organic synthesis, particularly in the pharmaceutical and

agrochemical research sectors as an intermediate for more complex molecules[4]. Further

research is required to elucidate any potential biological roles.

Visualizations
The following diagram illustrates a general workflow for the characterization of the physical

properties of a chemical compound.
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Compound Characterization Workflow

Obtain Pure Sample

Determine Melting Point
(if solid)

Determine Boiling Point
(if liquid)

Measure Density

Assess Solubility
(in various solvents)

Data Compilation and Analysis

Click to download full resolution via product page

General workflow for determining physical properties of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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butenoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668987#physical-properties-of-3-cyclohexyl-2-
butenoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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